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Compound of Interest

Compound Name:
3-((tert-

Butyldimethylsilyl)oxy)propan-1-ol

Cat. No.: B015442 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-((tert-Butyldimethylsilyl)oxy)propan-
1-ol

For researchers and professionals in drug development and synthetic chemistry, the proficient

handling of specialized reagents is paramount. 3-((tert-Butyldimethylsilyl)oxy)propan-1-ol is
a valuable bifunctional molecule, often utilized in multi-step syntheses where the selective

protection of a primary alcohol is required. The tert-Butyldimethylsilyl (TBDMS) ether provides

robust protection for the hydroxyl group, significantly more stable than other silyl ethers like

trimethylsilyl (TMS) ethers, allowing for diverse chemical transformations on other parts of the

molecule.[1] This stability is attributed to the steric bulk of the tert-butyl group.[1][2]

This guide provides a comprehensive overview of the critical safety protocols and handling

precautions necessary to work with 3-((tert-Butyldimethylsilyl)oxy)propan-1-ol, ensuring the

well-being of laboratory personnel and the integrity of experimental outcomes.

Physicochemical Properties and Hazard
Identification
A thorough understanding of a chemical's properties is the foundation of its safe handling.
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The following table summarizes the key physical and chemical properties of 3-((tert-
Butyldimethylsilyl)oxy)propan-1-ol.

Property Value Source(s)

CAS Number 73842-99-6 [3][4]

Molecular Formula C₉H₂₂O₂Si [4][5]

Molecular Weight 190.36 g/mol [4]

Appearance Colorless liquid [1]

Boiling Point 110 °C at 6-8 mmHg (hPa) [4][5][6]

Density 0.892 g/mL at 25 °C [4][6]

Flash Point 92.8 °C (199.0 °F) - closed cup [4]

Refractive Index n20/D 1.4350 [4]

GHS Hazard Classification and Precautionary
Statements
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. There is some variation in the

classification of this compound among suppliers. A consolidated summary is provided below.
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Hazard
Class

Pictogram
Signal
Word

Hazard
Statement(s
)

Precautiona
ry
Statement(s
)

Source(s)

Flammable

Liquids
Warning

H227:

Combustible

liquid

P210, P280,

P370+P378,

P403+P235,

P501

[6]

Skin Irritation Warning

H315:

Causes skin

irritation

P264, P280,

P302+P352,

P332+P313,

P362

[7][8]

Eye Irritation Warning

H319:

Causes

serious eye

irritation

P264, P280,

P305+P351+

P338,

P337+P313

[7][8]

Specific

target organ

toxicity —

single

exposure

(Respiratory

tract irritation)

Warning

H335: May

cause

respiratory

irritation

P261, P271,

P304+P340,

P312,

P403+P233,

P405, P501

[7][8]

Exposure Control and Personal Protective
Equipment (PPE)
Minimizing exposure is the primary goal. This is achieved through a combination of engineering

controls and appropriate PPE.

Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area.[8] A certified chemical

fume hood is the preferred engineering control to minimize inhalation of vapors.
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Eyewash Stations and Safety Showers: Facilities must be equipped with readily accessible

eyewash fountains and safety showers.[8]

Personal Protective Equipment (PPE)
The selection of PPE is critical and should be based on a thorough risk assessment.

Eye and Face Protection: Wear chemical safety goggles or a face shield.[6][8] Standard

laboratory safety glasses may not provide adequate protection.

Hand Protection: Chemical-resistant gloves are mandatory.[6][9] Nitrile or neoprene gloves

are generally suitable. Always inspect gloves for integrity before use and practice proper

glove removal technique to avoid skin contact.[9]

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.[6][8] In

cases of potential splashing, additional protective clothing may be necessary.

Respiratory Protection: If working outside of a fume hood or if aerosol formation is possible,

a NIOSH-approved respirator with an organic vapor cartridge is recommended.[4][10]

The following diagram illustrates the decision-making process for selecting appropriate PPE.
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Caption: PPE selection workflow for handling the compound.

Safe Handling, Storage, and Disposal
Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

Handling
Avoid contact with skin, eyes, and clothing.[8]

Do not breathe vapors or mists.[8]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[6]

The substance is moisture-sensitive; handle under an inert atmosphere if necessary for

experimental integrity.[6]
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Wash hands thoroughly after handling.[8]

Storage
Store in a tightly closed container.[6][8]

Keep in a cool, dry, and well-ventilated place.[6][10]

Store away from incompatible materials such as strong oxidizing agents and acids.[10]

The recommended storage class for this combustible liquid is Class 10.[4]

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[6][8]

Do not allow the product to enter drains.[8]

Emergency Procedures
In the event of an exposure or spill, a swift and correct response is crucial.

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Call a physician.[5][8]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. If skin irritation occurs, get medical advice.[5][8]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.

If eye irritation persists, get medical advice.[5][8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[5][9]

Spill and Leak Response
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For any spill, the immediate priorities are to ensure personnel safety, contain the spill, and then

decontaminate the area.

The following workflow outlines the appropriate response to a spill.
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Caption: Step-by-step workflow for responding to a chemical spill.
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Conclusion
3-((tert-Butyldimethylsilyl)oxy)propan-1-ol is a key reagent in modern organic synthesis. Its

effective use is predicated on a rigorous adherence to safety protocols. By understanding its

chemical properties, employing appropriate engineering controls and PPE, and following

established procedures for handling, storage, and emergency response, researchers can

mitigate risks and ensure a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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